Cas no 31191-46-5 (Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-)

Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- structure
31191-46-5 structure
Product Name:Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
CAS No:31191-46-5
MF:C9H9BrClNO3
MW:294.52966094017
CID:314886
PubChem ID:309912
Update Time:2025-04-19

Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
    • 2-(3-bromopropoxy)-1-chloro-4-nitrobenzene
    • 31191-46-5
    • NSC-212373
    • SCHEMBL14937641
    • DTXSID10309591
    • FTGLGZDMOLDOKL-UHFFFAOYSA-N
    • 2-(3-bromo-propoxy)-1-chloro-4-nitro benzene
    • AKOS013326405
    • NSC212373
    • Inchi: 1S/C9H9BrClNO3/c10-4-1-5-15-9-6-7(12(13)14)2-3-8(9)11/h2-3,6H,1,4-5H2
    • InChI Key: FTGLGZDMOLDOKL-UHFFFAOYSA-N
    • SMILES: BrCCCOC1C(=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 292.94547
  • Monoisotopic Mass: 292.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.605
  • Boiling Point: 390.8°Cat760mmHg
  • Flash Point: 190.2°C
  • Refractive Index: 1.583
  • PSA: 52.37
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